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Compound of Interest

Compound Name: BTK-IN-17

Cat. No.: B15578686 Get Quote

Essential Safety and Handling Guide for BTK-IN-
17
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

the handling of BTK-IN-17, a selective and orally active Bruton's tyrosine kinase (BTK)

inhibitor. Given that a specific Safety Data Sheet (SDS) for BTK-IN-17 is not readily available,

the following procedures are based on best practices for handling potent, research-grade

kinase inhibitors. Adherence to these guidelines is critical for ensuring personnel safety and

maintaining a secure laboratory environment.

Quantitative Data Summary
The following tables summarize the known quantitative data for BTK-IN-17. This information is

crucial for experimental design and safety assessment.

Table 1: Biological Activity and In Vitro Data
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Parameter Value Species/Cell Line Notes

IC50 (BTK) 13.7 nM -

Indicates high potency

against the target

kinase.

hERG Channel

Inhibition IC50
8.6 µM -

Suggests potential for

cardiac side effects at

higher concentrations.

Cellular Effect

Decreases expression

of p-BTKY223 and p-

PLCγ2Y1217

Ramos cells

Demonstrates on-

target activity in a

cellular context.[1]

Table 2: In Vivo Pharmacokinetic Parameters

Parameter Value Species Dosing

Plasma Concentration 125 nM (at 1 hour)
Male Sprague-Dawley

rats
10 mg/kg (oral)

BTK Occupancy 79% (at 1 hour)
Male Sprague-Dawley

rats
10 mg/kg (oral)

BTK Occupancy ~62% (at 24 hours)
Male Sprague-Dawley

rats
10 mg/kg (oral)

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling BTK-IN-17 due to its high

potency. The required level of protection varies with the procedure being performed.

Table 3: Recommended Personal Protective Equipment (PPE)
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Laboratory Activity Recommended PPE

Receiving and Unpacking
- Nitrile gloves- Safety glasses with side shields-

Laboratory coat

Weighing and Aliquoting (Solid Form)

- Double nitrile gloves- Chemical splash goggles

or face shield- Dedicated, disposable lab coat-

NIOSH-approved respirator (e.g., N95) for

handling powders outside of a certified fume

hood.

Solution Preparation and Handling
- Double nitrile gloves- Chemical splash

goggles- Laboratory coat

In Vitro / In Vivo Experiments
- Nitrile gloves- Safety glasses with side shields-

Laboratory coat

Waste Disposal
- Heavy-duty or double nitrile gloves- Chemical

splash goggles- Laboratory coat

Operational Plan: Step-by-Step Guidance
A clear and concise operational plan is essential for the safe management of BTK-IN-17 within

the laboratory.

3.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Log the compound into your chemical inventory.

Store BTK-IN-17 in a designated, well-ventilated, and secure area away from incompatible

materials. Follow the supplier's recommendations for storage temperature, which is typically

at -20°C for long-term stability.

3.2. Weighing and Aliquoting (Solid Form)

Preparation: Don all required PPE as specified in Table 3. All manipulations of solid BTK-IN-
17 must be performed in a certified chemical fume hood or a powder containment hood to
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prevent inhalation of fine powders.

Designated Area: Use a designated and clearly marked area for weighing.

Equipment: Use dedicated spatulas, weighing paper, and other equipment. If not possible,

thoroughly decontaminate all equipment after use.

Technique: Handle the powder carefully to minimize dust generation.

Cleanup: After weighing, carefully clean all surfaces in the designated area. Dispose of any

contaminated materials as solid hazardous waste.

3.3. Solution Preparation

Solvent Selection: Consult relevant literature or the supplier's datasheet for appropriate

solvents.

Procedure: In a chemical fume hood, add the solvent to the vial containing the pre-weighed

BTK-IN-17. Cap the vial securely and mix until the solid is fully dissolved.

Labeling: Clearly label the solution with the chemical name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

Disposal Plan
All waste materials contaminated with BTK-IN-17 must be treated as hazardous waste. Do not

dispose of this compound down the drain or in the regular trash.

4.1. Solid Waste

Collection: Collect all solid waste contaminated with BTK-IN-17 (e.g., pipette tips, gloves,

weighing paper, contaminated lab coats) in a dedicated, clearly labeled, and sealed

hazardous waste container.

Labeling: The container must be labeled as "Hazardous Chemical Waste" and include the full

chemical name "BTK-IN-17".

4.2. Liquid Waste
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Collection: Collect all liquid waste containing BTK-IN-17 (e.g., unused solutions, cell culture

media from treated cells) in a dedicated, leak-proof, and clearly labeled hazardous waste

container.

Segregation: Do not mix BTK-IN-17 waste with other incompatible waste streams. It is good

practice to segregate halogenated and non-halogenated solvent waste.

4.3. Decontamination of Labware

Rinsing: All glassware and equipment that have come into contact with BTK-IN-17 should be

decontaminated. Rinse the labware with a suitable solvent (e.g., ethanol or acetone) three

times.

Rinsate Collection: Collect the solvent rinsate as hazardous liquid waste.

4.4. Spill Management

Evacuate: Alert others in the area and evacuate if necessary.

Contain: For a solid spill, carefully cover it with damp paper towels to avoid raising dust. For

a liquid spill, use absorbent materials to contain it.

Clean: Wearing appropriate PPE, clean the spill area with a suitable solvent and absorbent

materials.

Dispose: Collect all cleanup materials in a sealed container and dispose of them as

hazardous waste.

Mandatory Visualizations
Signaling Pathway
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Caption: BTK signaling pathway and the inhibitory action of BTK-IN-17.
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Caption: A typical experimental workflow for evaluating BTK-IN-17 in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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